![molecular formula C11H15FN2O3S B4234993 N~2~-(4-fluorophenyl)-N~1~-methyl-N~2~-(methylsulfonyl)alaninamide](/img/structure/B4234993.png)
N~2~-(4-fluorophenyl)-N~1~-methyl-N~2~-(methylsulfonyl)alaninamide
Overview
Description
N~2~-(4-fluorophenyl)-N~1~-methyl-N~2~-(methylsulfonyl)alaninamide, commonly known as FMMA, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. FMMA belongs to the class of compounds known as protease inhibitors, which are molecules that inhibit the activity of proteases, enzymes that play a crucial role in the process of protein degradation.
Mechanism of Action
FMMA inhibits the activity of proteases by binding to the active site of the enzyme, preventing it from degrading proteins. This mechanism of action makes FMMA a promising candidate for the development of protease inhibitors that can be used to treat various diseases.
Biochemical and Physiological Effects:
FMMA has been shown to have a variety of biochemical and physiological effects, including the inhibition of protease activity, the modulation of immune response, and the reduction of inflammation. These effects make FMMA a promising candidate for the development of new therapies for various diseases.
Advantages and Limitations for Lab Experiments
FMMA has several advantages for use in lab experiments, including its ability to inhibit protease activity and its potential applications in the development of new therapies for various diseases. However, there are also some limitations to the use of FMMA in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on FMMA, including the development of new protease inhibitors based on FMMA, the investigation of its potential applications in the treatment of various diseases, and the exploration of its mechanism of action. Further research is needed to fully understand the potential applications of FMMA in medical research and to develop new therapies based on its properties.
Scientific Research Applications
FMMA has been studied extensively in the field of medical research due to its potential applications as a protease inhibitor. Proteases play a critical role in various physiological processes, including blood clotting, inflammation, and immune response. Inhibition of proteases can lead to the development of new therapies for various diseases, including cancer, HIV, and Alzheimer's disease.
properties
IUPAC Name |
2-(4-fluoro-N-methylsulfonylanilino)-N-methylpropanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15FN2O3S/c1-8(11(15)13-2)14(18(3,16)17)10-6-4-9(12)5-7-10/h4-8H,1-3H3,(H,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUKOFYPQGPXDIN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC)N(C1=CC=C(C=C1)F)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15FN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.